Cas no 130597-56-7 (4-(Chloromethyl)-N-methyl-2-nitroaniline)

4-(Chloromethyl)-N-methyl-2-nitroaniline is a nitro-substituted aniline derivative featuring a reactive chloromethyl group, making it a versatile intermediate in organic synthesis. Its molecular structure allows for further functionalization, particularly in the preparation of pharmaceuticals, agrochemicals, and dyes. The presence of both the electron-withdrawing nitro group and the nucleophilic chloromethyl group enhances its utility in electrophilic substitution and nucleophilic displacement reactions. This compound exhibits stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile makes it a valuable building block for constructing complex aromatic frameworks in research and industrial settings.

4-(Chloromethyl)-N-methyl-2-nitroaniline structure

130597-56-7 structure

Product Name:4-(Chloromethyl)-N-methyl-2-nitroaniline

CAS No:130597-56-7

MF:C₈H₉ClN₂O₂

MW:200.622260808945

MDL:MFCD18157685

CID:1068743

PubChem ID:10976511

Update Time:2025-06-09

4-(Chloromethyl)-N-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-N-methyl-2-nitroaniline
- 4-(chloromethyl)-N-methyl-2-nitrobenzenamine
- 4-methylamino-3-nitrobenzyl chloride
- ACMC-20e5tf
- AG-L-21943
- Benzenamine, 4-(chloromethyl)-N-methyl-2-nitro-
- chloromethylmethylnitroaniline
- CTK0F5707
- N-methyl-4-chloromethyl-2-nitroaniline
- SureCN9458121
- NE-0713
- DTXSID00450445
- MFCD18157685
- J-513703
- AKOS015850572
- A920585
- SCHEMBL9458121
- 4-Methylamino-3-nitrobenzylchloride
- VYTKQQBCZAWJMA-UHFFFAOYSA-N
- 130597-56-7
- MDL： MFCD18157685
- Inchi： 1S/C8H9ClN2O2/c1-10-7-3-2-6(5-9)4-8(7)11(12)13/h2-4,10H,5H2,1H3
- InChI Key： VYTKQQBCZAWJMA-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(=C(C=1)[N+](=O)[O-])NC

Computed Properties

Exact Mass: 200.03537
Monoisotopic Mass: 200.0352552g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 57.8Å²

Experimental Properties

PSA: 55.17

4-(Chloromethyl)-N-methyl-2-nitroaniline Security Information

HazardClass：IRRITANT

4-(Chloromethyl)-N-methyl-2-nitroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019148561-1g	4-(Chloromethyl)-N-methyl-2-nitroaniline	130597-56-7	95%	1g	659.32 USD	2021-06-15
abcr	AB338715-500 mg	4-(Chloromethyl)-N-methyl-2-nitroaniline; 95%	130597-56-7		500MG	€377.30	2022-08-31
Cooke Chemical	BD3355048-1g	4-(Chloromethyl)-N-methyl-2-nitroaniline	130597-56-7	95+%	1g	RMB 3494.40	2025-02-21
abcr	AB338715-500mg	4-(Chloromethyl)-N-methyl-2-nitroaniline, 95%; .	130597-56-7	95%	500mg	€397.80	2024-04-19
A2B Chem LLC	AA39555-1mg	4-(Chloromethyl)-N-methyl-2-nitroaniline	130597-56-7	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AA39555-5mg	4-(Chloromethyl)-N-methyl-2-nitroaniline	130597-56-7	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AA39555-10mg	4-(Chloromethyl)-N-methyl-2-nitroaniline	130597-56-7	>95%	10mg	$240.00	2024-04-20
A2B Chem LLC	AA39555-500mg	4-(Chloromethyl)-N-methyl-2-nitroaniline	130597-56-7	>95%	500mg	$466.00	2024-04-20
Ambeed	A507878-1g	4-(Chloromethyl)-N-methyl-2-nitroaniline	130597-56-7	95+%	1g	$618.0	2024-04-24
Crysdot LLC	CD12154999-1g	4-(Chloromethyl)-N-methyl-2-nitroaniline	130597-56-7	95+%	1g	$616	2024-07-23

4-(Chloromethyl)-N-methyl-2-nitroaniline Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
5. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837

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